Cas no 77801-22-0 (3-Fluoro-2-methoxybenzonitrile)

• Product Name: 3-Fluoro-2-methoxybenzonitrile
• CAS No: 77801-22-0
• Molecular Formula: C₈H₆NOF
• Molecular Weight: 151.13774
• MDL: MFCD06637312
• CID: 550757
• PubChem ID: 20754758

3-Fluoro-2-methoxybenzonitrile Properties

Names and Identifiers

• 3-Fluoro-2-methoxybenzonitrile
• Benzonitrile,3-fluoro-2-methoxy-
• 3-Fluoro-o-anisonitrile
• NCR CF BO1
• 77801-22-0
• AKOS005258285
• 2-Methoxy-3-fluorobenzonitrile
• XSWPZUMXEKDICZ-UHFFFAOYSA-N
• FT-0722462
• AS-54477
• DTXSID00609633
• A839201
• s10447
• SCHEMBL679158
• AM61669
• MFCD06637312
• CS-0098779
• 3-fluoro-2-methoxy-benzonitrile
• Benzonitrile, 3-fluoro-2-methoxy-
• BBL103308
• DB-016005
• STL557118

• MDL： MFCD06637312
• InChIKey： XSWPZUMXEKDICZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6FNO/c1-11-8-6(5-10)3-2-4-7(8)9/h2-4H,1H3
• SMILES： COC1=C(C=CC=C1F)C#N

Computed Properties

• Exact Mass: 151.04338
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 151.043
• Heavy Atom Count: 11
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 33A^2

Experimental Properties

• PSA: 33.02
• Refractive Index: 1.505
• Boiling Point: 252 ºC
• Flash Point: 107 ºC
• Density: 1.18